Cas no 1306606-35-8 (2-{3-[(2-oxopyrrolidin-1-yl)methyl]phenyl}acetonitrile)

• Product Name: 2-{3-[(2-oxopyrrolidin-1-yl)methyl]phenyl}acetonitrile
• CAS No: 1306606-35-8
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5158756
• Update Time: 2026-03-04

2-{3-[(2-oxopyrrolidin-1-yl)methyl]phenyl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{3-[(2-oxopyrrolidin-1-yl)methyl]phenyl}acetonitrile
• 2-(3-((2-Oxopyrrolidin-1-yl)methyl)phenyl)acetonitrile
• Benzeneacetonitrile, 3-[(2-oxo-1-pyrrolidinyl)methyl]-

• Inchi： 1S/C13H14N2O/c14-7-6-11-3-1-4-12(9-11)10-15-8-2-5-13(15)16/h1,3-4,9H,2,5-6,8,10H2
• InChI Key： ZZZWCGKBIXWHNK-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CC1C=CC=C(CC#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 0.9
• Topological Polar Surface Area: 44.1

Additional information on 2-{3-[(2-oxopyrrolidin-1-yl)methyl]phenyl}acetonitrile

Comprehensive Overview of 2-{3-[(2-oxopyrrolidin-1-yl)methyl]phenyl}acetonitrile (CAS No. 1306606-35-8)

2-{3-[(2-oxopyrrolidin-1-yl)methyl]phenyl}acetonitrile (CAS No. 1306606-35-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This nitrile derivative features a pyrrolidinone moiety, which is known for its versatility in drug design and medicinal chemistry. The compound's unique structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The molecular formula of 2-{3-[(2-oxopyrrolidin-1-yl)methyl]phenyl}acetonitrile is C₁₃H₁₄N₂O, with a molecular weight of 214.26 g/mol. Its structural backbone includes a phenyl ring substituted with an acetonitrile group and a 2-oxopyrrolidin-1-ylmethyl side chain. This configuration enhances its reactivity, making it suitable for further functionalization in synthetic applications. Researchers often explore its potential in small-molecule drug discovery, where nitrile-containing compounds play a pivotal role.

One of the key applications of 2-{3-[(2-oxopyrrolidin-1-yl)methyl]phenyl}acetonitrile lies in its use as a pharmaceutical intermediate. The pyrrolidinone ring is a common pharmacophore found in many FDA-approved drugs, particularly those addressing neurodegenerative diseases like Alzheimer's and Parkinson's. Given the rising global prevalence of these conditions, the demand for novel intermediates such as this compound has surged. Its nitrile group also offers opportunities for click chemistry and other bioorthogonal reactions, which are widely used in modern drug development.

In addition to its pharmaceutical relevance, 2-{3-[(2-oxopyrrolidin-1-yl)methyl]phenyl}acetonitrile is studied for its potential in material science. Nitrile-functionalized compounds are often employed in polymer synthesis and as precursors for high-performance materials. The compound's thermal stability and solubility profile make it a candidate for advanced material applications, including coatings and adhesives.

The synthesis of 2-{3-[(2-oxopyrrolidin-1-yl)methyl]phenyl}acetonitrile typically involves multi-step organic reactions, including alkylation and cyanation processes. Researchers optimize these protocols to achieve high yields and purity, which are critical for industrial-scale production. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to characterize the compound and ensure its quality.

Market trends indicate a growing interest in custom synthesis and contract research services for specialized compounds like 2-{3-[(2-oxopyrrolidin-1-yl)methyl]phenyl}acetonitrile. Pharmaceutical companies and academic institutions increasingly outsource the production of such intermediates to streamline their R&D efforts. This trend is driven by the need for cost-effective and scalable solutions in drug discovery pipelines.

From a regulatory perspective, 2-{3-[(2-oxopyrrolidin-1-yl)methyl]phenyl}acetonitrile is not classified as a hazardous substance under major global frameworks such as REACH and OSHA. However, standard laboratory safety protocols, including the use of personal protective equipment (PPE) and proper ventilation, are recommended when handling this compound. Its environmental impact is considered low, but disposal should comply with local regulations.

Recent advancements in artificial intelligence (AI) and machine learning (ML) have further propelled the study of compounds like 2-{3-[(2-oxopyrrolidin-1-yl)methyl]phenyl}acetonitrile. Computational models can predict its reactivity, toxicity, and potential biological targets, accelerating the drug discovery process. These technologies are particularly valuable in identifying structure-activity relationships (SAR) and optimizing lead compounds.

In summary, 2-{3-[(2-oxopyrrolidin-1-yl)methyl]phenyl}acetonitrile (CAS No. 1306606-35-8) is a multifaceted compound with significant applications in pharmaceuticals and material science. Its unique structural features and synthetic versatility make it a valuable asset in modern research and development. As the demand for innovative intermediates grows, this compound is poised to play an increasingly important role in scientific advancements.